Cas no 1355248-27-9 (1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene)

• Product Name: 1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene
• CAS No: 1355248-27-9
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• MDL: MFCD21333088
• CID: 2771461
• PubChem ID: 70699710
• Update Time: 2025-11-06

1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromo-2-fluorophenyl)methyl]cyclohexanamine
• 1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene;
• 1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene
• MFCD21333088
• 1355248-27-9
• BS-24918
• DTXSID30742825

• MDL： MFCD21333088
• Inchi： 1S/C13H17BrFN/c14-12-8-4-5-10(13(12)15)9-16-11-6-2-1-3-7-11/h4-5,8,11,16H,1-3,6-7,9H2
• InChI Key： IFEOMKOVFBMILG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNC1CCCCC1

Computed Properties

• Exact Mass: 285.05300
• Monoisotopic Mass: 285.05284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.40140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Bromo-3-cyclohexylaminomethyl-2-fluorobenzene

1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene: A Comprehensive Overview

The compound with CAS No. 1355248-27-9, commonly referred to as 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a cyclohexylaminomethyl group, and a fluorine atom attached to a benzene ring. The combination of these substituents imparts distinctive chemical and physical properties, making it an intriguing subject of study for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene, allowing for a deeper understanding of its structural properties and potential applications. The molecule's structure is particularly notable for its substitution pattern on the benzene ring, which influences its reactivity and stability. The bromine atom at position 1 and the fluorine atom at position 2 create a unique electronic environment, while the cyclohexylaminomethyl group at position 3 introduces steric bulk and additional functional groups that can be exploited in various chemical reactions.

One of the most promising areas of research involving 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene is its application in drug discovery. The compound's structure suggests potential bioactivity due to the presence of functional groups that can interact with biological targets. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The cyclohexylamine moiety, for instance, has been shown to enhance the solubility and bioavailability of certain drugs, making this compound a valuable intermediate in pharmaceutical chemistry.

In addition to its pharmaceutical applications, 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene has garnered attention in materials science for its potential use in the development of advanced polymers and coatings. The bromine and fluorine substituents contribute to the compound's thermal stability and resistance to environmental factors, making it suitable for high-performance materials. Researchers have also investigated its use as a building block for constructing complex molecular architectures, such as dendrimers and supramolecular assemblies.

The synthesis of 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and coupling reactions. Recent breakthroughs in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less hazardous byproducts. This information is vital for developing safe handling procedures and disposal methods.

In conclusion, 1-Bromo-3-Cyclohexylaminomethyl-2-Fluorobenzene represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.